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molecular formula C18H21N3O3 B5652869 1-(4-methoxyphenyl)-4-(4-nitrobenzyl)piperazine

1-(4-methoxyphenyl)-4-(4-nitrobenzyl)piperazine

Cat. No. B5652869
M. Wt: 327.4 g/mol
InChI Key: LBOQZHOBZIYQFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04140775

Procedure details

A suspension of p-nitrobenzyl chloride (2.58 g, 15 mM), p-methoxyphenylpiperazine dihydrochloride (3.97 g, 15 mM) and triethylamine (4.55 g, 30 mM) in 25 ml of ethylene glycol is heated at 80° C. for 1 hour under nitrogen. The resulting mixture is quenched with cold water, neutralized with 10% aqueous sodium bicarbonate solution and extracted with methylene chloride. The methylene chloride solution is washed with water, saturated sodium chloride solution, dried over sodium sulfate and concentrated to a yellow solid. This, after recrystallization from ethyl acetate, gives 4 g (81%) of 1-(4-methoxyphenyl)-4-[ (4-nitrophenyl)-methyl ]piperazine of melting point 130° -132° C.
Name
p-nitrobenzyl chloride
Quantity
2.58 g
Type
reactant
Reaction Step One
Name
p-methoxyphenylpiperazine dihydrochloride
Quantity
3.97 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
4.55 g
Type
reactant
Reaction Step One
Name
ethylene glycol
Quantity
25 mL
Type
reactant
Reaction Step One
Name
1-(4-methoxyphenyl)-4-[ (4-nitrophenyl)-methyl ]piperazine
Yield
81%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:11]=[CH:10][C:7]([CH2:8]Cl)=[CH:6][CH:5]=1)([O-:3])=[O:2].Cl.Cl.CO[N:16]1[CH2:21][CH2:20][N:19]([C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=2)[CH2:18][CH2:17]1.C(N(CC)CC)C.C(O)[CH2:36][OH:37]>>[CH3:36][O:37][C:25]1[CH:24]=[CH:23][C:22]([N:19]2[CH2:18][CH2:17][N:16]([CH2:8][C:7]3[CH:10]=[CH:11][C:4]([N+:1]([O-:3])=[O:2])=[CH:5][CH:6]=3)[CH2:21][CH2:20]2)=[CH:27][CH:26]=1 |f:1.2.3|

Inputs

Step One
Name
p-nitrobenzyl chloride
Quantity
2.58 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(CCl)C=C1
Name
p-methoxyphenylpiperazine dihydrochloride
Quantity
3.97 g
Type
reactant
Smiles
Cl.Cl.CON1CCN(CC1)C1=CC=CC=C1
Name
triethylamine
Quantity
4.55 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
ethylene glycol
Quantity
25 mL
Type
reactant
Smiles
C(CO)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting mixture is quenched with cold water
EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride
WASH
Type
WASH
Details
The methylene chloride solution is washed with water, saturated sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to a yellow solid
CUSTOM
Type
CUSTOM
Details
This, after recrystallization from ethyl acetate

Outcomes

Product
Name
1-(4-methoxyphenyl)-4-[ (4-nitrophenyl)-methyl ]piperazine
Type
product
Smiles
COC1=CC=C(C=C1)N1CCN(CC1)CC1=CC=C(C=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 4 g
YIELD: PERCENTYIELD 81%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.